Cas no 5471-29-4 (Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)-)

• Product Name: Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)-
• CAS No: 5471-29-4
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• CID: 377922
• PubChem ID: 230776
• Update Time: 2025-04-19

Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)-
• 2-chloro-1-(6-chloronaphthalen-1-yl)ethanone
• 2-Chlor-1-(6-chlor-[1]naphthyl)-aethanon
• 2-chloro-1-(6-chloro-[1]naphthyl)-ethanone
• AC1L5K9A
• AC1Q3TAL
• AG-F-90713
• AR-1D9987
• CTK5A2379
• NSC26057
• NSC 26057
• 5471-29-4
• 2-chloro-1-(6-chloronaphthalen-1-yl)ethan-1-one
• NSC-26057
• DTXSID10282471

• Inchi： 1S/C12H8Cl2O/c13-7-12(15)11-3-1-2-8-6-9(14)4-5-10(8)11/h1-6H,7H2
• InChI Key： RKSAVWYTXURREH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(CCl)=O)C=CC=C2C=1

Computed Properties

• Exact Mass: 237.99534
• Monoisotopic Mass: 237.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 378.6°Cat760mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.634
• PSA: 17.07
• LogP: 3.91470